Cas no 1396773-03-7 (methyl 3-{[4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidin-1-yl]sulfonyl}thiophene-2-carboxylate)

• Product Name: methyl 3-{[4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidin-1-yl]sulfonyl}thiophene-2-carboxylate
• CAS No: 1396773-03-7
• MF: C₁₇H₂₁NO₅S₃
• MW: 415.547341108322
• CID: 5365064
• Update Time: 2025-10-24

methyl 3-{[4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidin-1-yl]sulfonyl}thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• NSGRQCBDAQNTFA-UHFFFAOYSA-N
• methyl 3-{[4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidin-1-yl]sulfonyl}thiophene-2-carboxylate

• Inchi： 1S/C17H21NO5S3/c1-22-17(19)16-15(6-10-25-16)26(20,21)18-7-4-13(5-8-18)11-24-12-14-3-2-9-23-14/h2-3,6,9-10,13H,4-5,7-8,11-12H2,1H3
• InChI Key： NSGRQCBDAQNTFA-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC=CC=1S(N1CCC(CSCC2=CC=CO2)CC1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on methyl 3-{[4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidin-1-yl]sulfonyl}thiophene-2-carboxylate

Methyl 3-{[4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidin-1-yl]sulfonyl}thiophene-2-carboxylate (CAS No. 1396773-03-7): A Comprehensive Overview

Methyl 3-{[4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidin-1-yl]sulfonyl}thiophene-2-carboxylate, identified by its CAS number 1396773-03-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes fused heterocyclic rings and functional groups that contribute to its unique chemical properties. The presence of both thiophene and piperidine moieties in its molecular structure suggests potential applications in the design of bioactive molecules, particularly in the realm of drug discovery.

The structural complexity of Methyl 3-{[4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidin-1-yl]sulfonyl}thiophene-2-carboxylate makes it a subject of interest for researchers exploring novel pharmacophores. The compound's molecular formula and connectivity play a crucial role in determining its biological activity. Specifically, the sulfonamide and thiophene derivatives are known to exhibit a wide range of biological functions, including antimicrobial, anti-inflammatory, and anticancer properties. The piperidine ring, in particular, is a common scaffold in many pharmacologically active compounds due to its ability to enhance binding affinity and metabolic stability.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents derived from heterocyclic compounds. Methyl 3-{[4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidin-1-yl]sulfonyl}thiophene-2-carboxylate represents a prime example of such a compound. Its unique structural features have prompted investigations into its potential as a lead molecule for drug development. The compound's ability to interact with biological targets at the molecular level has been a focal point for medicinal chemists seeking to design more effective and selective therapeutic agents.

The synthesis of Methyl 3-{[4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidin-1-yl]sulfonyl}thiophene-2-carboxylate involves multi-step organic transformations that highlight the expertise required in synthetic chemistry. The process typically begins with the preparation of key intermediates such as substituted thiophenes and piperidine derivatives. These intermediates are then coupled through various sulfonamide-forming reactions, often employing palladium-catalyzed cross-coupling techniques or direct sulfonylation methods. The final step involves the esterification of the carboxylic acid group to yield the methyl ester derivative, which is the target compound.

The chemical properties of Methyl 3-{[4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidin-1-yl]sulfonyl}thiophene-2-carboxylate have been thoroughly characterized through spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS). These analytical techniques provide valuable insights into the compound's structure and purity, ensuring that it meets the stringent requirements for further biological evaluation. Additionally, computational studies have been employed to predict the compound's molecular interactions and potential binding modes within biological targets.

The biological activity of Methyl 3-{[4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidin-1-yl]sulfonyl}thiophene-2-carboxylate has been explored in several preclinical studies. Initial findings suggest that the compound exhibits promising properties as an inhibitor of various enzymes and receptors implicated in human diseases. For instance, studies have shown that it may interfere with signaling pathways associated with cancer cell proliferation and inflammation. The presence of both sulfonamide and thiophene moieties is believed to contribute to its ability to modulate these pathways effectively.

One particularly intriguing aspect of Methyl 3-{[4-{(furan-2ylmethy)sulfanyllmethyl)piperidin-1-yl]sulfonyl}thiophene-2-carboxylate is its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in cell signaling and are often dysregulated in diseases such as cancer. By targeting specific kinases, this compound may be able to disrupt abnormal signaling cascades that drive disease progression. Preliminary data from cell-based assays indicate that it can inhibit the activity of certain kinases with high selectivity, suggesting its suitability for further development as an anticancer agent.

The pharmacokinetic profile of Methyl 3-{[4-{(furan-2ylmethy)sulfanyllmethyl)piperidin-1-yl]sulfonyl}thiophene-2-carboxylate is also an important consideration in its development as a therapeutic agent. Studies have been conducted to evaluate its absorption, distribution, metabolism, and excretion (ADME) properties. These studies aim to determine whether the compound can be effectively delivered to target tissues and maintain sufficient levels for prolonged periods. The results from these studies will be crucial in guiding future formulation strategies and dosing regimens.

In conclusion, Methyl 3-{[4-{(furan-2ylmethy)sulfanyllmethyl)piperidin-1-yl]sulfonyl}thiophene-2-carboxylate (CAS No. 1396773-03-⁷) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of heterocyclic moieties and functional groups makes it an attractive candidate for further investigation as a lead molecule for drug development. The compound's promising biological activity, along with its well-characterized chemical properties, positions it as a valuable asset in the quest for novel therapeutic agents.